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Compound of Interest

Compound Name: Sodium acrylate

Cat. No.: B3431311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium acrylate in

different solvents. The information is curated for researchers, scientists, and professionals in

drug development who require precise data on the physicochemical properties of this

compound. This document presents quantitative and qualitative solubility data, detailed

experimental protocols for solubility determination, and visualizations to aid in understanding

the methodologies.

Quantitative and Qualitative Solubility Data
Sodium acrylate (C₃H₃NaO₂) is the sodium salt of acrylic acid. Its solubility is a critical

parameter in various applications, including polymerization reactions, formulation development,

and material science. The following table summarizes the known solubility of sodium acrylate
in water and common organic solvents.

Solvent
Temperature
(°C)

Solubility Data Type Source(s)

Water 20 479 g/L Quantitative [1][2][3]

Methanol Not Specified Slightly Soluble Qualitative [2][3]

Ethanol Not Specified Insoluble Qualitative [4]

Acetone Not Specified Insoluble Qualitative [4]
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Note on Data Discrepancies: While the value of 479 g/L for water at 20°C is consistently

reported, other values may exist in literature. It is crucial to consult primary sources and

consider the purity of the sodium acrylate and the experimental conditions when comparing

solubility data. The qualitative descriptions for organic solvents indicate low solubility, but

precise quantitative measurements are not readily available in public literature.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data, particularly for specific solvent systems or at

various temperatures, direct experimental determination is recommended. The "flask method,"

as described in OECD Guideline 105, is a suitable and internationally recognized procedure for

substances with high solubility, such as sodium acrylate in water.

Principle of the Flask Method
The flask method involves saturating a solvent with a solute at a specific temperature and then

measuring the concentration of the solute in the saturated solution. An excess of the solid

solute is equilibrated with the solvent until saturation is reached. The concentration of the

dissolved solute is then determined analytically.

Detailed Experimental Protocol: Flask Method for
Aqueous Solubility
Materials and Equipment:

Sodium Acrylate (analytical grade)

Solvent (e.g., deionized water, methanol, ethanol)

Constant temperature water bath or incubator

Glass flasks with stoppers

Magnetic stirrer and stir bars

Analytical balance

Centrifuge (optional)
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Syringe filters (pore size appropriate to remove undissolved solids)

Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer, titration apparatus)

Volumetric flasks and pipettes

Procedure:

Preliminary Test: To estimate the approximate solubility, add small, incremental amounts of

sodium acrylate to a known volume of the solvent at the test temperature. Shake vigorously

after each addition and observe for dissolution. This helps in determining the appropriate

amount of solute to use for the definitive test to ensure an excess of undissolved solid

remains.

Sample Preparation: Into at least three separate glass flasks, add a measured volume of the

solvent. Add an excess amount of sodium acrylate to each flask. The excess amount

should be sufficient to ensure that saturation is achieved and that undissolved solid is clearly

visible after equilibration.

Equilibration: Place the stoppered flasks in a constant temperature bath set to the desired

temperature (e.g., 20°C, 30°C, 40°C). Agitate the mixtures using a magnetic stirrer at a

speed sufficient to keep the solid suspended without creating a vortex. The equilibration time

can vary, but a period of 24 to 48 hours is generally sufficient. To confirm that equilibrium has

been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and

analyzed. Equilibrium is achieved when consecutive measurements of concentration are in

agreement.

Phase Separation: After equilibration, cease agitation and allow the excess solid to settle. It

is crucial to separate the saturated solution from the undissolved solid without altering the

temperature. This can be achieved by:

Centrifugation: Centrifuge the flasks at the test temperature to pellet the undissolved solid.

Filtration: Withdraw an aliquot of the supernatant using a syringe and filter it through a

syringe filter that has been pre-conditioned with the solution to prevent adsorption of the

solute.
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Analysis: Accurately dilute the clear, saturated solution to a concentration that falls within the

working range of the chosen analytical method. Determine the concentration of sodium
acrylate in the diluted solution.

Calculation: Calculate the solubility of sodium acrylate in the solvent at the test

temperature, taking into account the dilution factor. Report the results in appropriate units

(e.g., g/L, mol/L).

Visualizing the Experimental Workflow
To further clarify the experimental process, the following diagrams illustrate the logical flow of

the solubility determination using the flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Sodium acrylate CAS#: 7446-81-3 [m.chemicalbook.com]
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4. Sodium polyacrylate | 9003-04-7 [chemicalbook.com]
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in Various Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3431311#solubility-of-sodium-acrylate-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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